Cas no 1261989-47-2 (6-Hydroxy-5-[3-(pyrrolidinylsulfonyl)phenyl]nicotinic acid)

• Product Name: 6-Hydroxy-5-[3-(pyrrolidinylsulfonyl)phenyl]nicotinic acid
• CAS No: 1261989-47-2
• MF: C₁₆H₁₆N₂O₅S
• MW: 348.373642921448
• MDL: MFCD18318730
• CID: 2767908
• PubChem ID: 53224678
• Update Time: 2025-04-21

6-Hydroxy-5-[3-(pyrrolidinylsulfonyl)phenyl]nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-5-[3-(pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95%
• 6-Hydroxy-5-(3-(pyrrolidin-1-ylsulfonyl)phenyl)nicotinic acid
• 1261989-47-2
• DTXSID00688468
• MFCD18318730
• 6-Oxo-5-[3-(pyrrolidine-1-sulfonyl)phenyl]-1,6-dihydropyridine-3-carboxylic acid
• 6-HYDROXY-5-[3-(PYRROLIDINYLSULFONYL)PHENYL]NICOTINIC ACID
• 6-Hydroxy-5-[3-(pyrrolidinylsulfonyl)phenyl]nicotinic acid

• MDL： MFCD18318730
• Inchi： 1S/C16H16N2O5S/c19-15-14(9-12(10-17-15)16(20)21)11-4-3-5-13(8-11)24(22,23)18-6-1-2-7-18/h3-5,8-10H,1-2,6-7H2,(H,17,19)(H,20,21)
• InChI Key： QWUNNPJNRHZIGI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C(NC=C(C(=O)O)C=2)=O)C=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 348.07799279Da
• Monoisotopic Mass: 348.07799279Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 112Ų